Cas no 935-46-6 (1,4-Dioxaspiro[4.5]decane, 7-methyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decane, 7-methyl-
• CAS No: 935-46-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 797292
• Update Time: 2024-02-01

1,4-Dioxaspiro[4.5]decane, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane, 7-methyl-
• 1,4-Dioxaspiro[4.5]decane, 7-methyl-

• Inchi： 1S/C9H16O2/c1-8-3-2-4-9(7-8)10-5-6-11-9/h8H,2-7H2,1H3
• InChI Key： JYUXPFMKURXNSW-UHFFFAOYSA-N
• SMILES： O1C2(CCCC(C)C2)OCC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.6

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 81-83 °C(Press: 25 Torr)